Cas no 1066-37-1 (Trimethylgermanium bromide)

• Product Name: Trimethylgermanium bromide
• CAS No: 1066-37-1
• MF: C₃H₉BrGe
• MW: 197.64755988121
• MDL: MFCD00000037
• CID: 83330
• PubChem ID: 24852700
• Update Time: 2025-07-22

Trimethylgermanium bromide Chemical and Physical Properties

Names and Identifiers

• Trimethylgermanium bromide
• Trimethylbromogermane
• bromo(trimethyl)germane
• Bromotrimethylgermane
• Brom-trimethyl-germanium
• EINECS 213-913-6
• Trimethylgermanium-bromid
• Trimethyl germyl bromide
• bromotrimethylgermanium
• Trimethylgermane, bromo-
• Germane, bromotrimethyl-
• Trimethylgermyl bromide
• Trimethylgermanium bromide 98%
• Trimethylgermanium bromide, 98+%
• Trimethylgermanium bromide, 98.6%
• ?TRIMETHYLGERMANIUM BROMIDE
• CS-0440353
• trimethyl-bromo-germane
• SCHEMBL741334
• 1066-37-1
• Trimethylgermanium bromide, 98%
• MFCD00000037
• NS00079708
• Q15628297
• J-001616
• DTXSID50147656
• FT-0726012
• DB-009877
• WMFCXPWEKRAKMH-UHFFFAOYSA-N

• MDL： MFCD00000037
• Inchi： 1S/C3H9BrGe/c1-5(2,3)4/h1-3H3
• InChI Key： WMFCXPWEKRAKMH-UHFFFAOYSA-N
• SMILES： Br[Ge](C)(C)C

Computed Properties

• Exact Mass: 197.91000
• Monoisotopic Mass: 197.909941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.54 g/mL at 25 °C(lit.)
• Melting Point: −25 °C (lit.)
• Boiling Point: 114 °C(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.47(lit.)
• PSA: 0.00000
• LogP: 2.21620
• Sensitiveness: moisture sensitive
• Solubility: Not determined
• Vapor Pressure: 24.0±0.2 mmHg at 25°C

Trimethylgermanium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R34
• HazardClass：3
• PackingGroup：II
• TSCA：No
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal alkyl halides

Additional information on Trimethylgermanium bromide

Trimethylgermanium Bromide (CAS No. 1066-37-1): An Overview of Its Properties, Applications, and Recent Research

Trimethylgermanium bromide (CAS No. 1066-37-1) is a versatile compound with significant applications in various fields, including materials science, catalysis, and organic synthesis. This compound is a bromide salt of trimethylgermanium, a group 14 metalloid derivative. Its unique chemical properties make it an essential reagent in both academic research and industrial processes.

The molecular formula of trimethylgermanium bromide is (CH₃)₃GeBr, and it has a molar mass of approximately 178.05 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. It is highly reactive and can undergo various chemical transformations, making it a valuable intermediate in the synthesis of more complex organic and inorganic compounds.

In the field of materials science, trimethylgermanium bromide has been extensively studied for its potential in the preparation of germanium-based materials. Germanium is a key element in semiconductor technology, and the use of trimethylgermanium bromide as a precursor can lead to the formation of high-purity germanium films and nanoparticles. These materials have applications in electronics, photovoltaics, and optoelectronics.

Recent research has also highlighted the role of trimethylgermanium bromide in catalytic processes. For instance, it has been used as a catalyst or co-catalyst in the hydrosilylation reaction, where it facilitates the addition of silicon hydrides to unsaturated organic compounds. This reaction is crucial in the synthesis of silicone polymers and other functional materials. A study published in the Journal of Catalysis demonstrated that trimethylgermanium bromide-based catalysts exhibit high activity and selectivity under mild conditions, making them attractive for industrial applications.

In organic synthesis, trimethylgermanium bromide serves as a versatile reagent for the introduction of organogermanium functionalities into organic molecules. These functionalities can be further transformed into other useful groups through various reactions such as oxidation, elimination, and substitution. For example, the use of trimethylgermanium bromide in Stille coupling reactions has been reported to improve yields and selectivity compared to traditional reagents. This makes it an important tool for synthetic chemists working on complex molecule synthesis.

The safety and handling of trimethylgermanium bromide are critical considerations due to its reactivity and potential hazards. It should be stored in tightly sealed containers under an inert atmosphere to prevent degradation and exposure to moisture or air. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to ensure safety.

In conclusion, trimethylgermanium bromide (CAS No. 1066-37-1) is a multifaceted compound with a wide range of applications in materials science, catalysis, and organic synthesis. Its unique chemical properties make it an indispensable reagent in both research laboratories and industrial settings. Ongoing research continues to uncover new uses and improvements in its application, further solidifying its importance in the scientific community.